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Compound of Interest

Compound Name: 9-Methoxy-9-oxononanoic acid

Cat. No.: B016432

In-Depth Technical Guide: 9-Methoxy-9-
oxononanoic Acid

This guide provides the fundamental physicochemical properties of 9-Methoxy-9-
oxononanoic acid, a compound relevant to researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Physicochemical Data

The core molecular attributes of 9-Methoxy-9-oxononanoic acid are summarized below. This
data is essential for experimental design, analytical characterization, and integration into
synthetic pathways.

Parameter Value

Molecular Formula C10H1804[1][2]

Molecular Weight 202.25 g/mol [1][2]

CAS Number 2104-19-0[1]

Synonym Methyl hydrogen azelate[1]

Experimental Protocols & Signhaling Pathways
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Due to the fundamental nature of the requested information focusing on the intrinsic molecular
properties of 9-Methoxy-9-oxononanoic acid, detailed experimental protocols for its synthesis
or analysis, as well as its involvement in specific signaling pathways, are beyond the scope of
this particular guide. Such information would be highly dependent on the specific application or
research context in which the compound is being utilized.

Logical Relationships

The relationship between the molecular formula and molecular weight is a foundational concept
in chemistry, directly linking the atomic composition of a molecule to its molar mass.

Calculation of Molecular Weight
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Click to download full resolution via product page

Caption: Derivation of molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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